Cas no 1398937-57-9 ((3S,4S)-Ethyl 4-aminotetrahydro-2H-pyran-3-carboxylate)
(3S,4S)-Ethyl 4-aminotetrahydro-2H-pyran-3-carboxylate is a chiral building block with significant potential in pharmaceutical synthesis and asymmetric catalysis. This compound features a stereochemically defined tetrahydro-2H-pyran scaffold bearing both an amino group and an ester functionality at the 3- and 4-positions, respectively. The rigid cyclic structure enhances conformational stability, while the orthogonal reactivity of its functional groups enables versatile derivatization. Its high enantiopurity (>98% ee) makes it particularly valuable for constructing complex bioactive molecules with precise stereocontrol. The ethyl ester moiety offers improved solubility in organic solvents compared to carboxylate analogs, facilitating downstream reactions. This intermediate has demonstrated utility in synthesizing protease inhibitors and glycosidase modulators. Its stability under standard storage conditions and compatibility with common protecting group strategies further enhance its synthetic applicability.
1398937-57-9 structure
Product Name:(3S,4S)-Ethyl 4-aminotetrahydro-2H-pyran-3-carboxylate
CAS No:1398937-57-9
MF:C8H15NO3
MW:173.209602594376
CID:4698532
Update Time:2025-07-02
(3S,4S)-Ethyl 4-aminotetrahydro-2H-pyran-3-carboxylate Chemical and Physical Properties
Names and Identifiers
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- WMJOASBTWYDSDT-RQJHMYQMSA-N
- ethyl (3S,4S)-4-aminotetrahydro-2H-pyran-3-carboxylate
- (3S,4S)-Ethyl 4-aminotetrahydro-2H-pyran-3-carboxylate
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- Inchi: 1S/C8H15NO3/c1-2-12-8(10)6-5-11-4-3-7(6)9/h6-7H,2-5,9H2,1H3/t6-,7+/m1/s1
- InChI Key: WMJOASBTWYDSDT-RQJHMYQMSA-N
- SMILES: O1CC[C@@H]([C@H](C(=O)OCC)C1)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 160
- Topological Polar Surface Area: 61.6
(3S,4S)-Ethyl 4-aminotetrahydro-2H-pyran-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FC12304-5g |
(3S,4S)-ethyl 4-aminotetrahydro-2H-pyran-3-carboxylate |
1398937-57-9 | 95% | 5g |
$2450 | 2023-09-07 | |
| Key Organics Ltd | AS-84917-250MG |
(3S,4S)-ethyl4-aminotetrahydro-2H-pyran-3-carboxylate |
1398937-57-9 | >95% | 0.25 g |
£1,622.00 | 2023-04-18 | |
| eNovation Chemicals LLC | Y1256102-250mg |
(3S,4S)-ethyl4-aminotetrahydro-2H-pyran-3-carboxylate |
1398937-57-9 | 95% | 250mg |
$1450 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1256102-1g |
(3S,4S)-ethyl4-aminotetrahydro-2H-pyran-3-carboxylate |
1398937-57-9 | 95% | 1g |
$3600 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1256102-2g |
(3S,4S)-ethyl4-aminotetrahydro-2H-pyran-3-carboxylate |
1398937-57-9 | 95% | 2g |
$6480 | 2024-06-05 | |
| Key Organics Ltd | AS-84917-0.25g |
(3S,4S)-ethyl4-aminotetrahydro-2H-pyran-3-carboxylate |
1398937-57-9 | >95% | 0.25g |
£1313.00 | 2025-02-08 |
(3S,4S)-Ethyl 4-aminotetrahydro-2H-pyran-3-carboxylate Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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